Cas no 71736-20-4 (Tridecanoic acid, 13-iodo-)

• Product Name: Tridecanoic acid, 13-iodo-
• CAS No: 71736-20-4
• MF: C₁₃H₂₅IO₂
• MW: 340.240876913071
• CID: 545138
• PubChem ID: 13245683
• Update Time: 2025-04-19

Tridecanoic acid, 13-iodo- Chemical and Physical Properties

Names and Identifiers

• Tridecanoic acid, 13-iodo-
• 13-iodotridecanoic acid
• starbld0036734
• SCHEMBL4517209
• DTXSID30531630
• 71736-20-4

• Inchi： 1S/C13H25IO2/c14-12-10-8-6-4-2-1-3-5-7-9-11-13(15)16/h1-12H2,(H,15,16)
• InChI Key： ORYSZIOQZCKRGV-UHFFFAOYSA-N
• SMILES： ICCCCCCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 340.08955
• Monoisotopic Mass: 340.08993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 12
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3